8-Chloroisoquinoline hydrochloride

Specification

• CAS No.: 61563-32-4
• Molecular Formula: C9H7Cl2N
• Molecular Weight: 200.06 g/mol
• IUPAC Name: 8-chloroisoquinoline;hydrochloride
• Standard InChI: InChI=1S/C9H6ClN.ClH/c10-9-3-1-2-7-4-5-11-6-8(7)9;/h1-6H;1H
• Standard InChI Key: PKNPPVOQVYXIOP-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=NC=C2)C(=C1)Cl.Cl
• Canonical SMILES: C1=CC2=C(C=NC=C2)C(=C1)Cl.Cl

Introduction

Chemical Identification and Structural Characteristics

Molecular Identity

8-Chloroisoquinoline hydrochloride is systematically named as 8-chloroisoquinoline hydrochloride, with alternative designations including 61563-32-4 (CAS Registry Number) and CIAH987F06B5 (ChemScene catalog identifier). Its molecular structure consists of an isoquinoline backbone substituted with a chlorine atom at the 8-position, coupled with a hydrochloride salt. The free base form (8-chloroisoquinoline, CAS 34784-07-1) has a molecular formula of C₉H₆ClN, while the hydrochloride salt adds a stoichiometric HCl moiety, resulting in C₉H₇Cl₂N.

Table 1: Key Identifiers

Property	Value
CAS Number	61563-32-4
Molecular Formula	C₉H₇Cl₂N
Molecular Weight	200.06 g/mol
IUPAC Name	8-chloroisoquinoline hydrochloride
Purity	≥97% (HPLC)

Structural Analysis

The compound’s isoquinoline core features a bicyclic aromatic system with a nitrogen atom at position 2. X-ray crystallography of analogous isoquinoline derivatives reveals a planar structure with bond lengths consistent with aromatic stabilization. The hydrochloride salt enhances water solubility through ionic interactions, a critical factor for its utility in solution-phase reactions.

Physicochemical Properties

Thermal and Solubility Profiles

8-Chloroisoquinoline hydrochloride is a solid at room temperature, with a reported boiling point of 289.5°C (for the free base) and a flash point of 146.2°C. The hydrochloride salt’s melting point remains unspecified in available literature, though its hygroscopic nature necessitates storage in airtight containers under ambient conditions.

Table 2: Physical Properties

Property	Value
Boiling Point (free base)	289.5°C at 760 mmHg
Flash Point	146.2°C
Physical Form	Solid
Storage Conditions	Room temperature, dry

Synthesis and Industrial Production

Manufacturing Protocols

Industrial synthesis of 8-chloroisoquinoline hydrochloride is optimized for high yield and scalability. Hangzhou MolCore BioPharmatech Co., Ltd., a leading manufacturer, produces the compound via a multi-step process involving:

• Chlorination: Direct electrophilic substitution on isoquinoline using Cl₂ or SO₂Cl₂.

• Salt Formation: Treatment with hydrochloric acid to precipitate the hydrochloride salt.
  The process achieves ≥97% purity as verified by HPLC, complying with ISO 9001 standards.

Applications in Pharmaceutical Research

Comparative Analysis with Analogous Compounds

8-Chloroquinoline vs. 8-Chloroisoquinoline

While both compounds share a chlorinated heterocyclic core, their pharmacological profiles differ significantly. 8-Chloroquinoline (CAS 611-33-6) exhibits antimalarial properties, whereas 8-chloroisoquinoline derivatives are prioritized for CNS-targeted therapies.

Table 3: Structural and Functional Comparison

Property	8-Chloroquinoline	8-Chloroisoquinoline Hydrochloride
CAS Number	611-33-6	61563-32-4
Molecular Formula	C₉H₆ClN	C₉H₇Cl₂N
Primary Application	Antimalarial research	Neurological drug intermediates